Cas no 57409-41-3 (Benzamide, 4-chloro-N-(1-methylethyl)-N-(phenylmethyl)-)

• Product Name: Benzamide, 4-chloro-N-(1-methylethyl)-N-(phenylmethyl)-
• CAS No: 57409-41-3
• MF: C₁₇H₁₈ClNO
• MW: 287.783923625946
• CID: 345460
• PubChem ID: 3278143
• Update Time: 2025-04-19

Benzamide, 4-chloro-N-(1-methylethyl)-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-chloro-N-(1-methylethyl)-N-(phenylmethyl)-
• N-benzyl-4-chloro-N-propan-2-ylbenzamide
• 57409-41-3
• DTXSID70390965
• AKOS008732141

• MDL： MFCD00426537
• Inchi： 1S/C17H18ClNO/c1-13(2)19(12-14-6-4-3-5-7-14)17(20)15-8-10-16(18)11-9-15/h3-11,13H,12H2,1-2H3
• InChI Key： AIBQZGWJIFOBLN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N(CC1C=CC=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 287.10784
• Monoisotopic Mass: 287.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31